Cas no 1805091-21-7 (3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde
• CAS No: 1805091-21-7
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889957
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)3-1-5(13)4(2-12)10-7(3)11(14)15/h1-2,6,13H
• InChI Key： XUUYXWMZICXJDT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=O)N=C1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde, identified by the CAS number 1805091-21-7, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a hydroxyl group at position 5, a nitro group at position 2, and an aldehyde group at position 6. These substituents contribute to its distinctive reactivity and functionality.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various strategies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These innovations have not only improved the overall efficiency but also reduced the environmental footprint of the synthesis process.

The chemical properties of this compound are heavily influenced by its functional groups. The presence of the nitro group at position 2 imparts strong electron-withdrawing effects, which significantly alter the electronic environment of the pyridine ring. This makes the compound highly reactive towards nucleophilic attacks and electrophilic substitutions. The hydroxyl group at position 5 introduces additional complexity to the molecule's reactivity, as it can participate in hydrogen bonding and act as a site for further functionalization. The aldehyde group at position 6 is another key feature, enabling the compound to undergo various condensation reactions, such as the formation of imines and enol ethers.

In terms of applications, 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde has shown promise in several areas. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable candidate for designing bioactive compounds. Recent studies have highlighted its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to interact with plant enzymes and influence metabolic pathways makes it a candidate for developing pesticides and herbicides with enhanced efficacy and reduced environmental impact. Researchers have explored its role in regulating plant growth and combating fungal infections in crops.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in various applications. Recent studies have focused on understanding its fate in different environmental compartments, such as soil and water, to assess its potential risks to ecosystems.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-6-carboxaldehyde is a versatile compound with significant potential across multiple domains. Its complex structure provides a foundation for diverse chemical reactivity and functionality, making it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is likely to play an increasingly important role in shaping innovative solutions across industries.